Cas no 845907-31-5 (BENZENETHIOL, 4-BROMO-2,3-DICHLORO-)

• Product Name: BENZENETHIOL, 4-BROMO-2,3-DICHLORO-
• CAS No: 845907-31-5
• MF: C₆H₃BrCl₂S
• MW: 257.963017702103
• CID: 3385784
• PubChem ID: 50997828
• Update Time: 2025-04-21

BENZENETHIOL, 4-BROMO-2,3-DICHLORO- Chemical and Physical Properties

Names and Identifiers

• BENZENETHIOL, 4-BROMO-2,3-DICHLORO-
• 4-BroMo-2,3-dichlorobenzenethiol
• 845907-31-5
• 4-Bromo-2,3-dichlorothiophenol
• SCHEMBL8297157

• MDL： MFCD11845896
• Inchi： 1S/C6H3BrCl2S/c7-3-1-2-4(10)6(9)5(3)8/h1-2,10H
• InChI Key： FIVOZUALMDQGIF-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(Br)C(Cl)=C1Cl

Computed Properties

• Exact Mass: 255.85159Da
• Monoisotopic Mass: 255.85159Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 1Ų